Adenine-alpha-nicotinamide dinucleotide

• CAS: 7298-93-3

Protocols & Analytical Methods

using alpha-NAD as a competitive dehydrogenase inhibitor

Application Note: Utilizing α -NAD as a Competitive Inhibitor in Dehydrogenase Assays

Target Audience: Researchers, Enzymologists, and Drug Development Professionals Document Type: Technical Application Note & Self-Validating Protocol Guide

Introduction & Mechanistic Causality

Nicotinamide adenine dinucleotide (NAD) is a ubiquitous dinucleotide that exists in two distinct anomeric forms: α -NAD+ and β -NAD+. While β -NAD+ is the physiologically active coenzyme driving primary metabolism and redox signaling, the α -anomer forms naturally as a byproduct but is catalytically inactive in canonical dehydrogenase reactions .

The Causality of Inhibition: The inhibitory nature of α -NAD+ is dictated by the structural topography of the dehydrogenase active site. The Rossmann fold—the universal NAD-binding domain—recognizes and anchors the ADP-ribose moiety of the dinucleotide. Because this moiety is identical in both anomers, α -NAD+ successfully docks into the active site. However, the α -linkage of the nicotinamide ring forces the reactive face of the molecule into an inverted, non-productive geometry. Consequently, hydride transfer cannot occur, trapping the enzyme in a dead-end complex and competitively blocking β -NAD+ from binding .

In vivo, the accumulation of these inhibitory α -anomers is actively mitigated by the enzyme renalase, which functions specifically as an α -NAD(P)H oxidase/anomerase to clear them and prevent metabolic stalling , . In vitro, researchers can exploit α -NAD+ as a highly specific, non-reducible competitive inhibitor to map active site kinetics, isolate specific dehydrogenase isoforms, or quench redox assays. Furthermore, α -NAD+ is highly resistant to cleavage by NAD+ glycohydrolases (e.g., CD38), which split the active β -anomer at a rate >50 times faster than the α -anomer .

Diagram 1: Mechanistic basis of competitive inhibition by alpha-NAD+ in dehydrogenase assays.

Quantitative Kinetic Profiling

Because α -NAD+ binds to the same active site pocket as β -NAD+, the inhibition is strictly competitive. The table below summarizes the comparative kinetic parameters for common dehydrogenase systems. Note that the Ki​ for α -NAD+ is typically an order of magnitude higher than the Km​ for β -NAD+, requiring millimolar concentrations of the inhibitor to achieve full active site saturation.

Enzyme System	Canonical Coenzyme	Inhibitor	Km​ ( β -anomer)	Ki​ ( α -anomer)
Alcohol Dehydrogenase (Yeast)	β -NAD+	α -NAD+	50 – 100 µM	2.0 – 4.0 mM
L-Lactate Dehydrogenase (Muscle)	β -NAD+	α -NAD+	100 – 300 µM	1.5 – 3.0 mM
NAD+ Glycohydrolase (CD38)	β -NAD+	α -NAD+	~400 µM	N/A (Cleavage rate <2%)

Self-Validating Experimental Protocols

The following protocols outline the methodology for utilizing α -NAD+ to determine the inhibition constant ( Ki​ ) against Alcohol Dehydrogenase (ADH).

Diagram 2: Step-by-step experimental workflow for determining the Ki of alpha-NAD+.

Protocol A: Preparation and Quality Assurance of α -NAD+

Causality: Commercial preparations of α -NAD+ can occasionally contain trace amounts of β -NAD+ or reduced NADH. If present, NADH will cause a high background absorbance at 340 nm, while trace β -NAD+ will act as a substrate, artificially inflating the initial velocity ( v0​ ) and skewing the Ki​ calculation.

• Reconstitution: Dissolve α -NAD+ (free acid or sodium salt) in cold 10 mM Tris-HCl (pH 7.5) to a stock concentration of 50 mM .

• Self-Validation (Spectrophotometric Check): Measure the absorbance of a 1:100 dilution at both 260 nm and 340 nm .

  • Acceptance Criteria: The A260​/A340​ ratio must be >20 . A distinct peak at 340 nm indicates NADH contamination.

• Storage: Aliquot and store at −80∘C . Avoid repeated freeze-thaw cycles which can promote spontaneous hydrolysis or anomerization.

Protocol B: Competitive Inhibition Assay (ADH Model)

Causality: To isolate the competitive effect of α -NAD+ at the nucleotide-binding site, the primary substrate (ethanol) must be held at a saturating concentration. This ensures the reaction rate is strictly dependent on the coenzyme ( β -NAD+) concentration.

• Buffer Preparation: Prepare a 50 mM Sodium Pyrophosphate buffer, pH 8.8.

  • Why pH 8.8? ADH requires an alkaline environment to deprotonate the ethanol hydroxyl group, thermodynamically driving the equilibrium toward acetaldehyde and NADH formation.

• Reaction Mixture Setup: In a UV-transparent cuvette (1 cm path length), combine:

  • 1.0 mL Sodium Pyrophosphate buffer (pH 8.8)

  • of 2 M Ethanol (Final concentration: ∼100 mM , saturating)

  • of purified Yeast ADH ( ∼0.1 U/mL final)

• Inhibitor Titration: Add α -NAD+ to achieve final well concentrations of [I]=0,1.0,2.5, and 5.0 mM . Pre-incubate the mixture at 25∘C for 3 minutes.

  • Why Pre-incubate? This allows the dead-end Enzyme-Inhibitor (EI) complex to reach thermodynamic equilibrium before the reaction is initiated.

• Initiation: Initiate the reaction by adding β -NAD+ at varying concentrations ( [S]=0.05,0.1,0.2, and 0.5 mM ).

• Measurement: Immediately monitor the increase in absorbance at 340 nm for 2 minutes. Calculate the initial velocity ( v0​ ) as ΔA340​/min .

Protocol C: Data Analysis & Ki​ Determination

Causality: While a Lineweaver-Burk plot ( 1/v vs 1/[S] ) is useful to visually confirm competitive inhibition (lines intersect at the y-axis, indicating Vmax​ is unchanged), a Dixon Plot ( 1/v vs [I] ) is mathematically superior for determining the exact inhibition constant ( Ki​ ) because it does not require prior calculation of Vmax​ .

• Plot 1/v0​ (y-axis) against the concentration of α -NAD+ ( [I] , x-axis) for each fixed concentration of β -NAD+ ( [S] ).

• Perform linear regression for each [S] dataset.

• The lines representing different [S] concentrations will intersect in the upper-left quadrant (above the x-axis).

• Drop a perpendicular line from the intersection point to the x-axis. The x-value at this intersection is exactly −Ki​ .

References

• Beaupre BA, Hoag MR, Carmichael BR, Moran GR. "Renalase is an alpha-NAD(P)H oxidase/anomerase." Journal of the American Chemical Society. 2013;135(37):13980-13987.[Link]

• Beaupre BA, Hoag MR, Roman J, Försterling FH, Moran GR. "Metabolic function for human renalase: oxidation of isomeric forms of β-NAD(P)H that are inhibitory to primary metabolism." Biochemistry. 2015;54(4):795-806.[Link]

• De Wolf M, Vitti P, Ambesi-Impiombato FS, Kohn LD. "Topography, purification and characterization of thyroidal NAD+ glycohydrolase." Biochemical Journal. 1982;201(2):369-375. [Link]

Application Note: Profiling the α-NAD(P)H Substrate Specificity and Catalytic Activity of Renalase

Executive Summary & Paradigm Shift

For years following its discovery, renalase (RNLS) was erroneously classified as a monoamine oxidase (MAO-C) responsible for degrading circulating catecholamines[1]. However, rigorous structural and kinetic evaluations have demonstrated that renalase lacks the active site architecture required for amine oxidation[2]. Instead, renalase has been definitively characterized as an α-NAD(P)H oxidase/anomerase (or 2- and 6-dihydro-NAD(P) oxidase)[1].

Its true physiological role is to scavenge and oxidize non-canonical, inhibitory isomers of NAD(P)H—such as α-NAD(P)H, 2-DHNAD, and 6-DHNAD—that spontaneously form as equilibrium artifacts and competitively inhibit primary cellular dehydrogenases[3]. By converting these metabolically inert isomers into the active β-NAD(P)⁺ form, renalase restores the cellular NAD⁺/NADH ratio. This critical scavenging function subsequently activates NAD⁺-dependent sirtuins (SIRT1/SIRT3), promoting mitochondrial biogenesis, mitigating oxidative stress, and driving cell survival pathways[4].

Mechanistic Pathway & Substrate Specificity

Renalase exhibits a highly specialized substrate preference. While canonical dehydrogenases exclusively utilize β-NAD(P)H, renalase selectively binds the α-anomer or dihydro-variants, acting as a metabolic proofreader[5].

• Binding: α-NADPH binds to the oxidized FAD cofactor of human renalase with a tight dissociation constant ( Kd​ ) of ~20 µM[6].

• Reduction: The substrate initiates a rapid, monophasic two-electron reduction of the FAD cofactor, transferring a hydride with a rate constant ( kred​ ) of ~40.2 s⁻¹[6].

• Oxidation: The reduced enzyme (FADH₂) reacts with molecular oxygen ( O2​ ) at ~2900 M⁻¹ s⁻¹ to yield hydrogen peroxide ( H2​O2​ ) and release the active β-NADP⁺ product[6].

Renalase enzymatic cycle converting inhibitory α-NAD(P)H to active β-NAD(P)+.

Quantitative Kinetic Parameters

The following table summarizes the kinetic parameters of renalase across different substrates and species, highlighting its high specificity for non-canonical NAD(P)H isomers[3][6].

Substrate	Enzyme Source	Affinity ( Kd​ )	Reduction Rate ( kred​ )	Apparent Turnover	Reference
α-NADPH	Human (HsRen)	~20 ± 3 µM	40.2 ± 1.3 s⁻¹	~0.5 s⁻¹	[6]
2-DHNAD	P. phaseolicola (PpRen)	High (Preferred)	Fast	N/A	[3]
6-DHNAD	P. phaseolicola (PpRen)	Low	Slow	N/A	[3]
β-NADP⁺ (Product)	Human (HsRen)	2.2 mM	N/A	N/A	[6]

Note: Bacterial renalase shows a >20-fold preference for 2-DHNAD over 6-DHNAD, mirroring the human enzyme's specificity profile[3].

Experimental Protocol: In Vitro Renalase Activity Assay

Expertise & Experience (Causality): Traditional MAO assays (e.g., tracking epinephrine degradation) yield false negatives or background noise because catecholamines are not true substrates[2]. The definitive method to quantify renalase activity is tracking the oxidation of α-NAD(P)H. Because α-NAD(P)H and β-NAD(P)H share an identical absorbance peak at 340 nm, substrate oxidation can be monitored continuously via spectrophotometry.

Trustworthiness (Self-Validating System): To ensure the absorbance drop is strictly due to renalase-mediated oxidation and not non-specific degradation or auto-oxidation, the assay must be coupled with H2​O2​ quantification. A strict 1:1 molar stoichiometry between α-NADPH consumed and H2​O2​ produced validates the catalytic cycle[6].

Step-by-Step Methodology

Phase 1: Substrate Preparation (Isolation of α-NADPH)

• Source: Commercial β-NADPH preparations contain ~1-2% α-NADPH as an equilibrium artifact.

• Depletion of β-NADPH: Incubate 10 mM commercial NADPH with 10 U/mL of a highly specific β-dehydrogenase (e.g., Glutamate Dehydrogenase) and its substrate (e.g., α-ketoglutarate) for 60 minutes at 25°C to enzymatically consume all β-NADPH[6].

• Purification: Isolate the remaining α-NADPH using anion-exchange HPLC (DEAE column) with a linear gradient of ammonium bicarbonate. Lyophilize and resuspend in 50 mM HEPES (pH 7.5).

Phase 2: Spectrophotometric Oxidation Assay

• Reaction Setup: In a UV-transparent quartz cuvette, prepare a 500 µL reaction mixture containing 50 mM HEPES (pH 7.5) and 150 mM NaCl at 25°C.

• Baseline: Add purified α-NADPH to a final concentration of 50 µM. Blank the spectrophotometer.

• Initiation: Add recombinant human renalase (HsRen) to a final concentration of 2 µM.

• Monitoring: Continuously record the decrease in absorbance at 340 nm ( ϵ=6220 M⁻¹ cm⁻¹) for 10 minutes. Calculate the rate of α-NADPH consumption.

Phase 3: Stoichiometric Validation (Amplex Red Assay)

• Coupled Reaction: In a parallel opaque 96-well plate, set up the identical reaction (50 µM α-NADPH, 2 µM HsRen) but include 50 µM Amplex Red reagent and 0.1 U/mL Horseradish Peroxidase (HRP).

• Fluorescence Measurement: Measure resorufin fluorescence (Excitation: 530 nm, Emission: 590 nm) continuously over 10 minutes.

• Standard Curve: Compare against a pre-established H2​O2​ standard curve (0 - 50 µM).

• Validation Check: Confirm that the moles of H2​O2​ generated exactly equal the moles of α-NADPH consumed.

Workflow for validating renalase activity via stoichiometric coupling.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Renalase is an α-NAD(P)H oxidase/anomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Ligand Binding Phenomena that Pertain to the Metabolic Function of Renalase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetics and equilibria of the reductive and oxidative half-reactions of human renalase with α-NADPH - PubMed [pubmed.ncbi.nlm.nih.gov]

crystallization methods using alpha-NAD as a ligand

Advanced Application Note: Structural Resolution of Protein Complexes Using α-NAD as a Ligand

Introduction & Mechanistic Rationale

Nicotinamide adenine dinucleotide (NAD) is a ubiquitous coenzyme, predominantly existing in nature as the β -anomer ( β -NAD+). However, its isomer, α -NAD, serves as a highly specific ligand, substrate, or regulatory molecule for distinct classes of enzymes. Successfully crystallizing proteins in complex with α -NAD is critical for structure-based drug design, particularly when targeting enzymes like Renalase (an α -NAD(P)H oxidase) 1[1], ADP-ribosylhydrolases such as ARH1 and ARH3 2[2], and viral macrodomains that exhibit binding plasticity for NAD cleavage products 3[3].

Because α -NAD binding often induces significant conformational shifts—such as the closure of glycine-rich loops in macrodomains or active site restructuring in hydrolases—co-crystallization is fundamentally preferred over crystal soaking. Soaking α -NAD into pre-formed apo-crystals frequently shatters the crystal lattice due to these profound structural rearrangements.

Enzymatic processing pathways of the α-NAD ligand by specific target proteins.

Experimental Strategy: Causality & Thermodynamics

To obtain high-resolution diffraction data, the crystallization system must be thermodynamically driven toward a single, uniform conformational state.

• Catalytic Quenching: If the target protein actively hydrolyzes α -NAD (e.g., wild-type ARH3), the ligand will be cleaved during the multi-day crystallization process, resulting in an apo-structure or a product-bound complex. Causality: To trap the intact α -NAD complex, researchers must either utilize a catalytically dead mutant (e.g., mutating the catalytic aspartate) or maintain the incubation and crystallization environment strictly at 4°C to kinetically stall the enzymatic turnover.

• Molar Excess: We recommend a 1:5 to 1:10 (Protein:Ligand) molar ratio. Causality: According to Le Chatelier's principle, a high concentration of α -NAD drives the binding equilibrium toward the complexed state, ensuring 100% occupancy in the resulting crystal lattice4[4].

Quantitative Framework

Table 1: Standardized Crystallization Parameters for α-NAD Complexes

Target Protein Class	Ligand State	Molar Ratio (Protein:Ligand)	Incubation Temp / Time	Preferred Crystallization Method	Typical Precipitants
Renalase (Oxidases)	α -NAD / 6-DHNAD	1:5	4°C / 60 min	Hanging Drop Vapor Diffusion	PEG 3350, MgCl2, HEPES pH 7.5
ARH Family (Hydrolases)	α -NAD (Inactive Mutant)	1:10	4°C / 30 min	Sitting Drop Vapor Diffusion	PEG 400, NaCl, Tris pH 7.0
Viral Macrodomains	ADP-Ribose / α -NAD	1:10	20°C / 60 min	Microbatch / Vapor Diffusion	PEG Smears, MgCl2, Tris pH 7.0

Self-Validating Protocol for α-NAD Co-Crystallization

The following protocol employs a self-validating framework. By integrating orthogonal biophysical checks (like Dynamic Light Scattering) before committing to crystallization, you ensure that the sample is primed for success.

Step-by-step experimental workflow for α-NAD protein co-crystallization.

Phase 1: Preparation and Complex Formation

• Protein Concentration: Purify your target protein to >95% homogeneity via Size Exclusion Chromatography (SEC). Concentrate the protein to 5–15 mg/mL in a low-salt buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl) 5[5].

• Ligand Addition: Prepare a 100 mM stock of α -NAD in the exact SEC buffer to prevent pH or salt shocks. Add the ligand to the protein at a 1:10 molar ratio.

• Incubation: Incubate the mixture at 4°C for 60 minutes. Causality: This allows the binding equilibrium to settle while minimizing thermal degradation of the ligand 4[4].

• Self-Validation Check (DLS): Run the complex through Dynamic Light Scattering (DLS). A Polydispersity Index (PdI) < 0.2 confirms that the α -NAD has not induced protein aggregation, validating the sample for crystallization.

Phase 2: Vapor Diffusion Setup

• Reservoir Preparation: Pipette 500 μL of crystallization screening solution (e.g., Hampton Research PEG/Ion screen) into the reservoir wells of a 24-well plate.

• Drop Setup: On a siliconized glass coverslip, mix 1 μL of the protein- α -NAD complex with 1 μL of the reservoir solution.

• Sealing: Invert the coverslip over the reservoir and seal it tightly. Causality: Vapor diffusion allows the drop to slowly dehydrate, gently pushing the protein concentration past the solubility limit into the metastable nucleation zone 6[6].

• Control Drop: Always set up a parallel plate with the apo-protein (no ligand). If crystals form in the complex drop but not the apo drop, it is a strong indicator of ligand-dependent conformational stabilization.

Phase 3: Microseeding & Optimization

If initial hits yield twinned crystals or heavy showers of microcrystals:

• Seed Stock Generation: Harvest the microcrystals, place them in 50 μL of stabilizing reservoir solution, and vortex with a Seed Bead to crush them into microscopic nuclei.

• Matrix Microseeding: Set up new hanging drops using lower precipitant concentrations (where spontaneous nucleation will not occur) and spike each drop with 0.2 μL of the seed stock. Causality: This decouples the nucleation phase from the growth phase, allowing the α -NAD complex to grow slowly into large, single, diffraction-quality crystals 5[5].

References

• ARH Family of ADP-Ribose-Acceptor Hydrolases.MDPI.
• Ligand Binding Phenomena that Pertain to the Metabolic Function of Renalase.
• Structural Insights into Plasticity and Discovery of Remdesivir Metabolite GS-441524 Binding in SARS-CoV-2 Macrodomain.
• From Solution to Crystal: Mastering Protein Crystallization.
• Crystallization of protein–ligand complexes.
• Protein crystalliz

Sources

• 1. Ligand Binding Phenomena that Pertain to the Metabolic Function of Renalase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Structural Insights into Plasticity and Discovery of Remdesivir Metabolite GS-441524 Binding in SARS-CoV-2 Macrodomain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystallization of protein–ligand complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. Protein crystallization - Wikipedia [en.wikipedia.org]

Application Note: Protocol for Determining NAD(P)H Stereospecificity in Oxidoreductases

Target Audience: Researchers, enzymologists, and drug development professionals Content Type: Advanced Methodological Guide & Protocol

Mechanistic Rationale & Experimental Strategy

NAD(P)H-dependent oxidoreductases catalyze the transfer of a hydride ion (H⁻) to or from the C4 position of the nicotinamide ring. Because the C4 carbon of the oxidized cofactor (NAD⁺) is sp² hybridized and planar, hydride attack can occur from either the re face or the si face. Enzymes are strictly stereospecific in this process:

• Class A Dehydrogenases transfer the hydride to the re face, occupying the pro-R position 1.

• Class B Dehydrogenases transfer the hydride to the si face, occupying the pro-S position 2.

The Causality of the Assay Design: Historically, stereospecificity was determined using complex tritium-labeling workflows 2. This protocol utilizes a modern, non-radioactive approach leveraging commercially available [4-²H]NAD⁺ (deuterated at the C4 position) and high-resolution ¹H-NMR 3.

By using an unlabeled substrate and a deuterated cofactor, the enzyme transfers a standard ¹H⁻ hydride to the [4-²H]NAD⁺. This experimental choice is deliberate: it avoids the primary kinetic isotope effect (KIE) that would occur if the enzyme had to cleave and transfer a deuterium atom. Once the ¹H⁻ attacks the re or si face, the pre-existing deuterium is pushed to the opposite stereocenter. Because deuterium is invisible in ¹H-NMR, the spectrum will only show a signal for the newly transferred ¹H, allowing us to definitively map its spatial position [[1]]().

The Self-Validating Experimental System

To ensure absolute trustworthiness of the NMR chemical shifts, every experiment must be run as a self-validating matrix. Solvent conditions (even minor pH variations) can shift NMR peaks. Therefore, you must run your test enzyme in parallel with two known standards:

• Positive Control A (pro-R): Yeast Alcohol Dehydrogenase (YADH) [[4]]().

• Positive Control B (pro-S): Glucose-6-Phosphate Dehydrogenase (G6PDH).

Running these controls calibrates the exact chemical shifts of the pro-R (~2.78 ppm) and pro-S (~2.66 ppm) protons in your specific buffer environment.

Workflow Visualization

Workflow for determining NAD⁺ stereospecificity using deuterium labeling and ¹H-NMR.

Detailed Step-by-Step Methodology

Step 1: Preparation of the Assay Matrix

Causality Note: The reaction is performed in H₂O rather than D₂O to prevent artifactual H/D exchange at the substrate's reactive carbon center prior to hydride transfer.

• Prepare a 50 mM Potassium Phosphate buffer at pH 7.5 in HPLC-grade H₂O.

• Set up three parallel reaction tubes:

  • Tube A (Control A): 5 mM Ethanol + 2 U/mL YADH.

  • Tube B (Control B): 5 mM Glucose-6-phosphate + 2 U/mL G6PDH.

  • Tube C (Test): 5 mM of your specific substrate + 2 U/mL Test Enzyme.

Step 2: Enzymatic Hydride Transfer

• Initiate the reactions by adding 2 mM [4-²H]NAD⁺ to all three tubes.

• Incubate at the enzyme's optimal temperature (typically 25°C - 30°C) for 1–2 hours.

• Monitor the reaction progress spectrophotometrically at 340 nm. Proceed to the next step only when the absorbance plateaus, indicating complete conversion of [4-²H]NAD⁺ to deuterated NADH.

Step 3: Reaction Quenching and Cofactor Isolation

Causality Note: NADH is highly unstable at acidic pH. Ensure the buffer remains ≥ pH 7.5 during isolation to prevent degradation of the nicotinamide ring.

• Quench the reactions by removing the enzymes via ultrafiltration (e.g., Amicon 10 kDa MWCO spin filters). Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Collect the filtrate (containing the newly formed NADH and oxidized substrate).

• Flash-freeze the filtrate in liquid nitrogen and lyophilize to complete dryness.

Step 4: ¹H-NMR Data Acquisition

Causality Note: The lyophilized powder is resuspended in 99.9% D₂O exclusively for the NMR step to suppress the massive water solvent peak that would otherwise obscure the aliphatic region 5.

• Resuspend the lyophilized powder in 600 µL of 99.9% D₂O.

• Transfer to a standard 5 mm NMR tube.

• Acquire a ¹H-NMR spectrum using a high-field spectrometer (≥400 MHz, preferably 600 MHz) with water suppression techniques (e.g., presaturation).

• Zoom into the upfield region between 2.5 ppm and 3.0 ppm to analyze the C4 protons of the nicotinamide ring.

Quantitative Data Interpretation

Compare the integration of the peaks in your Test Enzyme spectrum against the YADH and G6PDH controls. The presence of a signal dictates where the transferred ¹H resides.

Enzyme Stereospecificity	Hydride (¹H⁻) Attack Face	Resulting NADH Isotope	¹H-NMR Signal Present	¹H-NMR Signal Absent
Class A (pro-R)	A-side (re face)	(4S)-[4-²H]NADH	~2.78 ppm (pro-R ¹H)	~2.66 ppm (pro-S ¹H)
Class B (pro-S)	B-side (si face)	(4R)-[4-²H]NADH	~2.66 ppm (pro-S ¹H)	~2.78 ppm (pro-R ¹H)

Note: The exact chemical shifts may vary slightly (±0.05 ppm) depending on exact buffer salt concentrations, which is why the parallel controls are strictly required for peak assignment.

References

• Source: nih.
• Source: d-nb.
• Source: tandfonline.
• Source: pnas.
• Source: synmr.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. d-nb.info [d-nb.info]
• 3. Enzymatic in situ determination of stereospecificity of NAD-dependent dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Role of Deuterated Solvents in Isotopic Labeling for Chemical Research – SYNMR [synmr.in]